Cas no 956364-01-5 (4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• CAS No: 956364-01-5
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• MDL: MFCD04970211
• CID: 1078735
• PubChem ID: 6485391
• Update Time: 2025-10-29

4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-thiazol-2-ylamine
• FS-1935
• CS-0240727
• SMR000291453
• HMS2712H08
• AKOS000302381
• 4-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-thiazol-2-ylamine, AldrichCPR
• EN300-229809
• 4-(1-ethyl-5-methylpyrazol-4-yl)-1,3-thiazol-2-amine
• 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• 4-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)thiazol-2-amine
• 4-(1-ethyl-5-methyl-1 h-pyrazol-4-yl)-thiazol-2-ylamine
• MFCD04970211
• 956364-01-5
• MLS000719185
• CHEMBL1493808
• 4-(1-ethyl-5-methyl-pyrazol-4-yl)thiazol-2-amine
• STK298757
• BBL010191

• MDL： MFCD04970211
• Inchi： 1S/C9H12N4S/c1-3-13-6(2)7(4-11-13)8-5-14-9(10)12-8/h4-5H,3H2,1-2H3,(H2,10,12)
• InChI Key： LHBGSPNAUKTQJY-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=NN(CC)C=1C

Computed Properties

• Exact Mass: 208.07826757g/mol
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 389.6±30.0 °C at 760 mmHg
• Flash Point: 189.4±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine

Recent Advances in the Study of 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine (CAS: 956364-01-5)

The compound 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine (CAS: 956364-01-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrazole-thiazole hybrid structure, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have explored its potential as a lead compound for the development of novel therapeutics targeting various diseases, including cancer and autoimmune disorders.

One of the key areas of research has focused on the compound's mechanism of action as a kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry elucidated its selective inhibition of specific tyrosine kinases involved in oncogenic signaling pathways. The study employed a combination of in vitro enzymatic assays and molecular docking simulations to demonstrate the compound's high affinity for the ATP-binding sites of these kinases. Notably, the ethyl and methyl substituents on the pyrazole ring were found to play a critical role in enhancing binding specificity and potency.

Further investigations have explored the compound's anti-inflammatory properties. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. The study utilized a murine model of acute inflammation, where the compound showed significant efficacy in attenuating inflammatory responses at doses as low as 10 mg/kg. These findings suggest its potential as a candidate for the treatment of chronic inflammatory diseases.

In addition to its biological activities, synthetic approaches to 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine have been optimized to improve yield and scalability. A 2024 publication in Organic Process Research & Development detailed a novel one-pot synthesis method that reduces the number of purification steps and increases overall efficiency. This advancement is particularly relevant for industrial-scale production, addressing previous challenges associated with the compound's complex heterocyclic structure.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine represents a versatile scaffold with significant potential in drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent positions it as a valuable candidate for multifactorial diseases. Future research should focus on optimizing its pharmacokinetic profile and advancing it through preclinical and clinical development stages.